Cas no 2228658-10-2 (3-(aminomethyl)-3-3-chloro-5-(trifluoromethyl)phenylcyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-3-chloro-5-(trifluoromethyl)phenylcyclobutan-1-ol
• CAS No: 2228658-10-2
• MF: C₁₂H₁₃ClF₃NO
• MW: 279.68593287468
• CID: 5996130
• PubChem ID: 165780903
• Update Time: 2025-06-28

3-(aminomethyl)-3-3-chloro-5-(trifluoromethyl)phenylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-3-chloro-5-(trifluoromethyl)phenylcyclobutan-1-ol
• 3-(aminomethyl)-3-[3-chloro-5-(trifluoromethyl)phenyl]cyclobutan-1-ol
• 2228658-10-2
• EN300-1966132

• Inchi： 1S/C12H13ClF3NO/c13-9-2-7(1-8(3-9)12(14,15)16)11(6-17)4-10(18)5-11/h1-3,10,18H,4-6,17H2
• InChI Key： AOHWIRHQNSDAJJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1)C1(CN)CC(C1)O

Computed Properties

• Exact Mass: 279.0637762g/mol
• Monoisotopic Mass: 279.0637762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(aminomethyl)-3-3-chloro-5-(trifluoromethyl)phenylcyclobutan-1-ol

Comprehensive Overview of 3-(Aminomethyl)-3-(3-Chloro-5-(Trifluoromethyl)Phenyl)Cyclobutan-1-Ol (CAS No. 2228658-10-2)

The compound 3-(aminomethyl)-3-(3-chloro-5-(trifluoromethyl)phenyl)cyclobutan-1-ol (CAS No. 2228658-10-2) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclobutane ring and trifluoromethyl group, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a building block for novel bioactive molecules, particularly in the development of small-molecule inhibitors and targeted therapies.

One of the most searched questions related to this compound is: "What are the synthetic routes for 3-(aminomethyl)-3-(3-chloro-5-(trifluoromethyl)phenyl)cyclobutan-1-ol?" The synthesis typically involves multi-step organic reactions, including cycloaddition, amination, and halogenation processes. The presence of both aminomethyl and hydroxyl functional groups allows for further derivatization, making it a versatile intermediate in medicinal chemistry. Recent publications highlight its utility in structure-activity relationship (SAR) studies, particularly in optimizing ligand-receptor interactions.

In the context of green chemistry and sustainable synthesis, researchers are investigating eco-friendly catalytic methods to produce this compound. The trifluoromethyl moiety, a hotspot in modern drug design, contributes to enhanced metabolic stability and bioavailability—key factors addressed in AI-driven drug discovery platforms. Computational chemists frequently model its 3D conformation to predict binding affinities, aligning with the growing demand for in silico screening tools.

Another trending topic is the compound's potential in central nervous system (CNS) research. Its structural similarity to known neurotransmitter modulators has sparked investigations into its pharmacokinetic properties. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for characterizing its purity, a common concern among purchasers searching for high-purity research chemicals.

The agrochemical industry also shows interest due to the 3-chloro-5-(trifluoromethyl)phenyl fragment, a motif found in several herbicides and pesticides. Patent literature suggests its incorporation into next-generation crop protection agents, addressing global challenges like pest resistance. This aligns with searches for "novel agrochemical scaffolds 2024" and "fluorinated pesticides."

Storage and handling protocols are frequently queried. While not classified as hazardous, recommendations include anhydrous conditions and inert atmosphere storage to preserve the aminomethyl group's reactivity. Suppliers emphasize cold chain logistics for bulk quantities, reflecting the compound's sensitivity to temperature fluctuations.

In material science, its rigid cyclobutane core attracts attention for designing high-performance polymers. The trifluoromethyl group's lipophilicity and electron-withdrawing properties are exploited in advanced coatings with improved weather resistance—a niche but growing application area.

Regulatory landscapes impact its commercial availability. Compliance with REACH and FDA guidelines for pharmaceutical intermediates is crucial, as noted in recent GMP synthesis inquiries. This underscores the importance of sourcing from ISO-certified manufacturers, a key filter in procurement searches.

Future research directions may explore its chiral resolution, as the stereocenter at the cyclobutan-1-ol position could lead to enantioselective bioactivity. Such studies would answer popular queries like "chiral building blocks for asymmetric synthesis." Collaborative efforts between academia and industry continue to expand its applications, solidifying its position in the fine chemicals market.